Cas no 2241139-71-7 ((3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid)

• Product Name: (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• CAS No: 2241139-71-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6056823
• PubChem ID: 146115814
• Update Time: 2025-07-23

(3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2241139-71-7
• (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• EN300-6473945

• Inchi： 1S/C8H13NO3/c1-9-2-6-3-12-5-8(6,4-9)7(10)11/h6H,2-5H2,1H3,(H,10,11)/t6-,8-/m1/s1
• InChI Key： OEFWVODRJFMYAD-HTRCEHHLSA-N
• SMILES： O1C[C@H]2CN(C)C[C@@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 49.8Ų

Additional information on (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid

Comprehensive Overview of (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2241139-71-7)

The compound (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2241139-71-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its furo[3,4-c]pyrrole backbone, combined with a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter activity.

In recent years, the demand for novel heterocyclic compounds like (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's stereochemistry (3Ar,6aR) is critical for its bioactivity, as enantiopure forms often exhibit superior pharmacological profiles. This aligns with the growing trend of chiral synthesis in the pharmaceutical industry, where researchers prioritize compounds with high enantiomeric purity.

One of the most searched questions in AI-driven drug discovery platforms is: "How can furo[3,4-c]pyrrole derivatives enhance blood-brain barrier (BBB) penetration?" This highlights the relevance of (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid in addressing challenges related to CNS drug development. Its lipophilic yet polar characteristics make it a promising candidate for optimizing bioavailability and brain uptake.

From a synthetic perspective, the compound's tetrahydrofuro[3,4-c]pyrrole core offers opportunities for scaffold hopping, a strategy widely employed in medicinal chemistry to improve drug-like properties. The presence of the carboxylic acid moiety further enables facile derivatization, allowing researchers to explore structure-activity relationships (SAR) for enhanced efficacy. This is particularly relevant in the context of GPCR-targeted therapies, a hot topic in biopharmaceutical research.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing scrutiny on sustainable synthesis, researchers are investigating catalytic asymmetric methods to produce (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid with minimal waste. This aligns with the broader industry shift toward atom economy and renewable feedstocks.

In summary, (3Ar,6aR)-5-methyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid represents a compelling case study in modern drug design. Its multifaceted applications—from neurological disorders to catalysis innovation—underscore its importance in both academic and industrial settings. As computational chemistry tools evolve, this compound is poised to play a pivotal role in next-generation therapeutics.